2-butyl-9-(4-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

• IUPAC Name: 2-butyl-9-(4-ethoxyphenyl)-8-oxo-7H-purine-6-carboxamide
• InChI: InChI=1S/C18H21N5O3/c1-3-5-6-13-20-14(16(19)24)15-17(21-13)23(18(25)22-15)11-7-9-12(10-8-11)26-4-2/h7-10H,3-6H2,1-2H3,(H2,19,24)(H,22,25)
• InChI Key: RJTFOWIVYXESQR-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NC(=C2C(=N1)N(C(=O)N2)C3=CC=C(C=C3)OCC)C(=O)N
• Molecular Formula: C18H21N5O3
• DSSTOX Substance ID: DTXSID401327742
• Molecular Weight: 355.4 g/mol
• Solubility: 5.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 899970-64-0

Description

2-butyl-9-(4-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide, also known as A-438079, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of purinergic receptor antagonists and has been found to have a high affinity for the P2X7 receptor.

Scientific Research Applications

Environmental and Health Implications of Related Compounds

Studies on environmental contaminants such as parabens, phthalates, and phenolic compounds illustrate the concern over their persistence in aquatic environments, potential endocrine-disrupting properties, and implications for human health. For instance, parabens, used as preservatives in various consumer products, have been detected in water bodies, indicating their ubiquitous presence and persistence, which raises concerns about their potential endocrine-disrupting effects (Haman et al., 2015). Similarly, the presence and fate of ethyl tert-butyl ether (ETBE) in soil and groundwater have been reviewed, highlighting the biodegradation pathways and potential effects on microbial communities (Thornton et al., 2020).

Chemical Analysis and Bioactivities of Analogous Compounds

Analytical methods for determining the presence and concentration of hazardous compounds in environmental samples and foodstuffs are crucial for assessing exposure and potential risks. Reviews on the analysis of hazardous compounds like 2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP) and its metabolites in biological matrices underscore the importance of sensitive and specific analytical techniques for monitoring exposure and understanding the health implications (Teunissen et al., 2010).

Potential Applications in Pharmaceutical Research

The study of tautomeric equilibria of nucleic acid bases and their interactions provides insights into molecular stability and potential implications for drug design, particularly in targeting specific tautomeric forms of biomolecules (Person et al., 1989). Additionally, the exploration of functional chemical groups for the synthesis of novel central nervous system (CNS) acting drugs highlights the potential of heterocyclic compounds in pharmaceutical development (Saganuwan, 2017).